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Compound of Interest

Compound Name: 2-Methylfluorene

Cat. No.: B047199 Get Quote

An In-Depth Technical Guide to 2-Methylfluorene

Introduction
2-Methylfluorene is a polycyclic aromatic hydrocarbon (PAH) characterized by a fluorene

backbone with a methyl group substitution.[1][2] As a member of the methylated PAH family, it

is of significant interest to environmental scientists due to its presence in diesel exhaust and

cigarette smoke, and to toxicologists for its potential mutagenic and tumorigenic properties.[1]

[2][3] Furthermore, the broader class of fluorene derivatives is being actively investigated in

materials science and drug development for their unique photoelectric properties and diverse

biological activities, including anti-tumor, anti-inflammatory, and antibacterial effects.[4] This

technical guide provides a comprehensive overview of 2-Methylfluorene, including its

chemical identity, physicochemical properties, synthesis, and analytical methods, tailored for

researchers, scientists, and professionals in drug development.

IUPAC Name and Synonyms
The formal IUPAC name for this compound is 2-Methyl-9H-fluorene.[5][6][7] It is also commonly

referred to by several synonyms in scientific literature and chemical databases.
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Identifier Type Value

IUPAC Name 2-Methyl-9H-fluorene[6]

Common Name 2-Methylfluorene[6][7]

Synonyms Fluorene, 2-methyl-[6][7]; NSC 90365[5][7]

CAS Number 1430-97-3[5][6]

EINECS Number 215-853-6[7]

Physicochemical and Spectral Data
A summary of the key physicochemical properties of 2-Methylfluorene is presented below.

This data is essential for its handling, characterization, and application in experimental settings.

Property Value Source

Molecular Formula C₁₄H₁₂ [6]

Molecular Weight 180.25 g/mol

Melting Point 104 °C [1]

Boiling Point 248.08 °C (estimate) [1][2]

Density 1.0414 g/cm³ (estimate) [1][2]

Form Solid [1]

Color Yellow [1]

Water Solubility Insoluble [8]

Spectral data for 2-Methylfluorene is available in various databases, which is crucial for its

identification and structural elucidation.[7] This includes ¹H NMR, ¹³C NMR, and mass

spectrometry data.[6][7]

Experimental Protocols
Synthesis of 2-Methylfluorene
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A common laboratory-scale synthesis of 2-Methylfluorene involves the hydrogenation of 2-

fluorenecarboxaldehyde.[9]

Materials and Reagents:

2-Fluorenecarboxaldehyde

Ethyl acetate

Acetic acid

20% Palladium hydroxide on carbon (catalyst)

Hydrogen gas

Ethanol

Water

Procedure:[9]

A solution of 2-fluorenecarboxaldehyde (15 g, 77.1 mmol) is prepared in 250 mL of a 10%

solution of acetic acid in ethyl acetate.

A catalytic amount of 20% palladium hydroxide on carbon is added to the solution.

The mixture is hydrogenated at 80 psi of hydrogen for 24 hours at room temperature.

The reaction progress is monitored by Thin-Layer Chromatography (TLC) using a mobile

phase of 25% ethyl acetate in hexane on a silica plate.

Upon completion, the catalyst is removed by filtration.

The solvents are evaporated from the filtrate.

The resulting solid residue is recrystallized from a 5:1 ethanol:water mixture to yield 2-
Methylfluorene as a colorless solid.
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Workflow for the Synthesis of 2-Methylfluorene

Reaction Setup

Hydrogenation

Workup and Purification

Dissolve 2-fluorenecarboxaldehyde
in 10% acetic acid/ethyl acetate

Add 20% Pd(OH)2/C catalyst

Hydrogenate at 80 psi H2
for 24 hours at room temperature

Introduce Hydrogen

Monitor reaction by TLC

Filter to remove catalyst

Reaction complete

Evaporate solvents

Recrystallize from ethanol/water

Obtain pure 2-Methylfluorene
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Workflow for the Synthesis of 2-Methylfluorene.
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Analytical Methods for Detection
The analysis of 2-Methylfluorene, often as part of a mixture of PAHs, is critical in

environmental monitoring and toxicological studies.[3] High-performance liquid chromatography

(HPLC) and gas chromatography (GC) are the primary techniques employed for the separation

and quantification of these compounds.[10]

Typical Analytical Workflow:

Sample Collection: Samples can be sourced from air, water, soil, or biological tissues.

Extraction: PAHs are extracted from the sample matrix using an appropriate solvent (e.g.,

methylene chloride, acetonitrile) and techniques such as sonication or Soxhlet extraction.

Cleanup/Purification: The crude extract is purified to remove interfering substances. This is

often achieved using solid-phase extraction (SPE).

Analysis: The purified sample is analyzed by GC or HPLC. Mass spectrometry (MS) is a

common detection method due to its high sensitivity and selectivity.[10]
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General Analytical Workflow for PAHs

Environmental or
Biological Sample

Solvent Extraction
(e.g., Sonication, Soxhlet)

Sample Cleanup
(e.g., Solid-Phase Extraction)

Instrumental Analysis
(GC-MS or HPLC-MS)

Data Processing and
Quantification

Click to download full resolution via product page

General Analytical Workflow for PAHs.

Applications in Research and Drug Development
While 2-Methylfluorene itself is primarily studied from a toxicological and environmental

perspective, the fluorene scaffold is of great importance in medicinal chemistry and materials

science.[4] Fluorene derivatives have been investigated for a wide range of therapeutic

applications due to their biological activities.[4]

Potential Biological Relevance:
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Anti-tumor Activity: Certain fluorene derivatives have shown promise as anti-cancer agents.

[4]

Anti-inflammatory and Antibacterial Effects: Research has indicated that some compounds

based on the fluorene structure possess anti-inflammatory and antibacterial properties.[4]

Fluorescent Probes: The inherent fluorescence of the fluorene ring system makes its

derivatives useful as fluorescent markers for studying biological molecules like proteins and

DNA.[4]

The study of 2-Methylfluorene contributes to understanding the structure-activity relationships

of methylated PAHs, which is valuable for toxicology and the design of safer chemicals.[3]

Relevance of Fluorene Derivatives in Drug Development

Fluorene Core Structure

Chemical Modification
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Relevance of Fluorene Derivatives in Drug Development.
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Safety and Handling
2-Methylfluorene is classified as an irritant.[7] The following GHS hazard statements apply:

H315: Causes skin irritation.[7]

H319: Causes serious eye irritation.[7]

H335: May cause respiratory irritation.[7]

Standard laboratory safety precautions should be taken when handling this compound,

including the use of personal protective equipment such as gloves, safety glasses, and a lab

coat. Work should be conducted in a well-ventilated area or a fume hood.[7] For research use

only, not intended for diagnostic or therapeutic use.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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